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Compound of Interest

Compound Name: 1,2-Dihydrotetrazete

Cat. No.: B15165008 Get Quote

A Note on Dihydrotetrazetes: Comprehensive scientific literature on the specific class of

compounds known as "dihydrotetrazetes" is not readily available. It is possible that this term is

either highly specialized or refers to a theoretical structure with limited experimental data.

Therefore, this document focuses on analogous, well-researched, high-nitrogen heterocyclic

compounds with significant potential in materials science, namely dihydroxylammonium 5,5′-

bistetrazole-1,1′-diolate (TKX-50) and dihydrazine tetranitroethide. These compounds

exemplify the properties and applications sought after in advanced energetic materials.

Application Notes: High-Nitrogen Materials in
Advanced Applications
High-nitrogen compounds are a class of energetic materials that derive their energy from the

large positive heats of formation associated with the abundance of nitrogen-nitrogen bonds.[1]

[2] Upon decomposition, these materials release a large volume of nitrogen gas (N₂), a highly

stable and environmentally benign product.[3] This characteristic makes them attractive for a

range of applications where high performance, clean decomposition products, and reduced

smoke signatures are desirable.

1. Advanced Explosives:

High-nitrogen materials like TKX-50 are being explored as replacements for conventional

explosives such as RDX and HMX.[4] TKX-50 exhibits a remarkable combination of high

detonation performance, comparable to HMX, and significantly lower sensitivity to impact and
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friction, similar to RDX.[4][5] This favorable performance-to-sensitivity ratio enhances safety

during handling, transport, and deployment. Dihydrazine tetranitroethide also shows promise

as a high-performance explosive, with a high crystal density and impressive detonation velocity

and pressure that exceed those of RDX.[6][7][8]

2. Propellant Formulations:

The high nitrogen content and clean decomposition of these materials are advantageous for

solid rocket propellant formulations.[9] They can increase the specific impulse of propellants

while producing minimal smoke, which is crucial for "low signature" applications.[2] Theoretical

evaluations of TKX-50 as a propellant ingredient indicate a higher specific impulse compared to

formulations based on HMX and CL-20.[9] Dihydrazine tetranitroethide is also considered a

promising additive for propellants.[6][7][8]

3. Gas Generants:

The rapid and efficient production of large volumes of nitrogen gas makes these compounds

suitable for use in gas generants for applications such as automotive airbags and fire

suppression systems.[2] The generation of non-toxic and inert nitrogen gas is a key advantage

in these safety-critical devices.

Quantitative Data of Selected High-Nitrogen
Energetic Materials
The following table summarizes key performance parameters for TKX-50 and dihydrazine

tetranitroethide, with the widely used explosive RDX included for comparison.
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Property

Dihydroxylammoni
um 5,5′-
bistetrazole-1,1′-
diolate (TKX-50)

Dihydrazine
tetranitroethide

RDX (for
comparison)

Density (g cm⁻³) 1.918[10] 1.81[6][7][8] 1.82

Heat of Formation (kJ

mol⁻¹)

Positive (characteristic

of high-nitrogen

compounds)

Positive (characteristic

of high-nitrogen

compounds)

+61.5

Detonation Velocity (m

s⁻¹)
9698[10] 9508[6][7][8] 8750

Detonation Pressure

(GPa)
42.4[10] 37.9[6][7][8] 34.0

Impact Sensitivity (J) 20[10] 1.25[11] 7.4

Friction Sensitivity (N) 120[10] 34[11] 120

Experimental Protocols
Caution: The synthesis of energetic materials should only be undertaken by trained

professionals in a properly equipped laboratory with appropriate safety measures in place.

These materials are sensitive to shock, friction, and electrostatic discharge.

Protocol 1: Synthesis of Dihydroxylammonium 5,5′-
bistetrazole-1,1′-diolate (TKX-50)
This protocol is based on the synthesis route described in the literature.[12]

Materials:

Dichloroglyoxime

Sodium azide (NaN₃)

N-Methyl-2-pyrrolidone (NMP)
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Hydrochloric acid (HCl), gaseous

Sodium hydroxide (NaOH)

Hydroxylammonium chloride (NH₃OHCl)

Diethyl ether

Water

Procedure:

Synthesis of Diazidoglyoxime:

Dissolve dichloroglyoxime in NMP at room temperature.

Cool the solution to 0 °C.

Slowly add sodium azide (NaN₃).

Stir the mixture at 0 °C for 40 minutes. Sodium chloride will precipitate.

Cyclization to 5,5´-Bistetrazole-1,1´-diol:

Suspend the diazidoglyoxime intermediate in diethyl ether.

Bubble gaseous HCl through the suspension at 0-5 °C for 2 hours.

Seal the flask and stir at room temperature overnight.

Formation of the Disodium Salt:

Evaporate the diethyl ether and excess HCl.

Add water and evaporate again to ensure complete removal of HCl.

Dissolve the residue in 2M NaOH. The disodium salt of 5,5´-bistetrazole-1,1´-diol will

precipitate.
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Heat the mixture to reflux and then cool to allow for maximum precipitation.

Synthesis of TKX-50:

Isolate the disodium salt by filtration.

Dissolve the salt in a minimal amount of boiling water.

Add a concentrated aqueous solution of hydroxylammonium chloride.

TKX-50 will precipitate from the solution.

Isolate the product by suction filtration, wash with cold water, and air dry.

Protocol 2: Synthesis of Dihydrazine tetranitroethide
This protocol is based on the synthesis route described in the literature.[6]

Materials:

Dipotassium tetranitroethide

Dichloromethane (CH₂Cl₂)

Concentrated sulfuric acid (H₂SO₄)

Hydrazine hydrate (N₂H₄·H₂O)

Procedure:

Preparation of Tetranitroethylene Solution:

Suspend dipotassium tetranitroethide in dichloromethane in a reaction vessel.

Cool the suspension to -40 °C.

Slowly add concentrated sulfuric acid while maintaining the temperature at -40 °C and stir

for 1 hour.
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Quickly separate the organic layer (dichloromethane solution of tetranitroethylene) using a

separating funnel.

Synthesis of Dihydrazine tetranitroethide:

Maintain the tetranitroethylene solution at -40 °C.

Add hydrazine hydrate dropwise to the solution.

A yellow precipitate of dihydrazine tetranitroethide will form.

Collect the precipitate by suction filtration.

Visualizations
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Caption: Synthesis pathway for TKX-50.
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Caption: Synthesis of dihydrazine tetranitroethide.
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Caption: General workflow for energetic materials research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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